1-(2-morpholino-6,7-dihydropyrido[2,3-d]pyrimidin-8(5H)-yl)-2-(naphthalen-1-yl)ethan-1-one

• IUPAC Name: 1-(2-morpholin-4-yl-6,7-dihydro-5H-pyrido[2,3-d]pyrimidin-8-yl)-2-naphthalen-1-ylethanone
• InChI: InChI=1S/C23H24N4O2/c28-21(15-18-7-3-6-17-5-1-2-9-20(17)18)27-10-4-8-19-16-24-23(25-22(19)27)26-11-13-29-14-12-26/h1-3,5-7,9,16H,4,8,10-15H2
• InChI Key: KUCRHJSRNIBULD-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=CN=C(N=C2N(C1)C(=O)CC3=CC=CC4=CC=CC=C43)N5CCOCC5
• Molecular Formula: C23H24N4O2
• Molecular Weight: 388.5 g/mol
• CAS No.: 2194903-91-6

Description

The compound 1-(2-morpholino-6,7-dihydropyrido[2,3-d]pyrimidin-8(5H)-yl)-2-(naphthalen-1-yl)ethan-1-one features a bicyclic pyrido[2,3-d]pyrimidine core fused with a partially saturated dihydropyridine ring. Key structural elements include:

• Naphthalen-1-yl group linked via an ethanone bridge at position 8: Introduces lipophilicity and π-π stacking capabilities, which may influence receptor binding .

Biological Activity

The compound 1-(2-morpholino-6,7-dihydropyrido[2,3-d]pyrimidin-8(5H)-yl)-2-(naphthalen-1-yl)ethan-1-one is a member of the pyrido[2,3-d]pyrimidine class, which has garnered attention for its diverse biological activities and therapeutic potential. This article explores its biological activity, mechanisms of action, pharmacokinetics, and relevant case studies.

Structural Overview

The compound features a complex structure characterized by:

• A morpholino group that enhances solubility.
• A naphthalenyl moiety contributing to its biological interactions.
• A pyrido[2,3-d]pyrimidine core known for various pharmacological activities.

The primary mechanism through which this compound exerts its biological effects is through the inhibition of protein tyrosine kinases (PTKs) . PTKs are crucial in cell signaling pathways that regulate growth and proliferation. Inhibition of PTKs can lead to:

• Reduced cell proliferation.
• Induction of apoptosis in cancer cells.

Pharmacokinetics

The pharmacokinetic profile of the compound is influenced by its structural components:

• Absorption : The morpholino group enhances the compound's solubility and absorption characteristics.
• Distribution : Favorable distribution properties enable effective targeting of tissues.
• Metabolism : The compound undergoes metabolic transformations that can affect its efficacy.
• Excretion : The elimination pathways are critical for determining the duration of action.

Anticancer Efficacy

A study by Elmongy et al. synthesized various derivatives of pyrido[2,3-d]pyrimidines and evaluated their anticancer activity against triple-negative breast cancer cells. The findings indicated that these compounds could significantly inhibit tumor cell proliferation by targeting specific signaling pathways related to cancer progression .

Synergistic Effects

Research has also explored the synergistic effects of combining this compound with established chemotherapeutics like cisplatin. Results showed enhanced cytotoxicity in resistant cancer cell lines when used in combination therapy, indicating potential for improved treatment outcomes in chemotherapy-resistant cancers .

Case Studies

Study	Findings
Elmongy et al.	Demonstrated significant inhibition of tumor cell proliferation in triple-negative breast cancer cells.
Combination Therapy	Enhanced cytotoxicity observed when combined with cisplatin in resistant cancer lines.

Comparison with Similar Compounds

Table 1: Key Structural and Functional Comparisons

Compound Name & Source	Core Structure	Key Substituents	Physicochemical/Biological Insights
Target Compound	Pyrido[2,3-d]pyrimidine	2-Morpholino, 8-(naphthalen-1-yl)ethanone	Balanced solubility (morpholino) and lipophilicity (naphthyl); potential kinase inhibition inferred from scaffold .
2-Methoxy analog ()	Pyrido[2,3-d]pyrimidine	2-Morpholino, 8-methoxyethanone	Methoxy group reduces steric bulk but may decrease solubility compared to morpholino; electron-withdrawing effect alters reactivity .
5-Naphthalen-1-yl-2-thioxo derivative ()	Pyrido[2,3-d]pyrimidinone	2-Thioxo, 5-naphthalen-1-yl	Thioxo group enhances hydrogen-bonding potential; naphthyl contributes to lipophilicity. Microwave-assisted synthesis suggests efficient preparation .
Imidazo[1,2-a]pyridine derivative ()	Imidazo[1,2-a]pyridine	6-Naphthalen-1-yl, 3-nitro, 2-phenylsulfonylmethyl	Planar imidazo core facilitates π-π interactions; sulfonyl group increases polarity. High melting point (249°C) indicates crystalline stability .
MST3/4 Kinase Inhibitor ()	Pyrido[2,3-d]pyrimidin-7-one	tert-Butyl carbamate, substituted aryl	Bulky tert-butyl group enhances lipophilicity; aryl substituents likely target kinase active sites. Demonstrates scaffold versatility in drug design .

Substituent-Driven Property Modifications

• Morpholino vs. Methoxy (): The morpholino group in the target compound offers superior solubility (due to its oxygen atoms) and 3D conformational flexibility compared to the methoxy analog, which is smaller and less polar. This may enhance bioavailability in aqueous environments .
• Naphthalen-1-yl vs. Thioxo (): While both compounds incorporate a naphthyl group, the thioxo moiety in compound 11 could enable stronger hydrogen bonding with biological targets, albeit at the expense of metabolic stability compared to the morpholino-containing target .
• Heterocycle Comparison ( vs.